Cas no 59117-76-9 (Dodecanoyl bromide, 2-bromo-)

• Product Name: Dodecanoyl bromide, 2-bromo-
• CAS No: 59117-76-9
• MF: C₁₂H₂₂Br₂O
• MW: 342.110482692719
• CID: 1613707
• PubChem ID: 44718249
• Update Time: 2025-04-21

Dodecanoyl bromide, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• Dodecanoyl bromide, 2-bromo-
• 2-bromododecanoyl bromide
• 59117-76-9
• DTXSID40660329
• alpha-bromolauroyl bromide
• IYXMKKFSGHEBGY-UHFFFAOYSA-N

• Inchi： 1S/C12H22Br2O/c1-2-3-4-5-6-7-8-9-10-11(13)12(14)15/h11H,2-10H2,1H3
• InChI Key： IYXMKKFSGHEBGY-UHFFFAOYSA-N
• SMILES： BrC(C(=O)Br)CCCCCCCCCC

Computed Properties

• Exact Mass: 340.00376
• Monoisotopic Mass: 340.00374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07